2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide

• IUPAC Name: 2-[3-(2-methylphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H15N3O2S/c1-11-6-2-5-9-14(11)20-16(22)12-7-3-4-8-13(12)19-17(20)23-10-15(18)21/h2-9H,10H2,1H3,(H2,18,21)
• InChI Key: AMKNCINOYKPVDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3N=C2SCC(=O)N
• Molecular Formula: C17H15N3O2S
• DSSTOX Substance ID: DTXSID50158828
• Molecular Weight: 325.4 g/mol
• CAS RN: 134615-83-1

Description

2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide involves the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and repair. By inhibiting this enzyme, the compound disrupts the normal functioning of cancer cells, leading to their death.
Biochemical and Physiological Effects:
The compound has been found to have low toxicity and high selectivity towards cancer cells. It has also been shown to reduce the expression of various proteins that are involved in cancer cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide in lab experiments is its low toxicity and high selectivity towards cancer cells. However, one limitation is that the compound requires further optimization to improve its potency and selectivity.

Future Directions

There are several future directions for the research of 2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide. One direction is to optimize the compound to improve its potency and selectivity towards cancer cells. Another direction is to study the compound's potential as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's mechanism of action could be further elucidated to better understand its effects on cancer cells.

Synthesis Methods

2-{[3-(2-methylphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide can be synthesized by the reaction of 2-mercaptoacetamide and 2-methyl-3-nitrobenzoic acid in the presence of a catalyst. The resulting product is then reduced with sodium dithionite to obtain the final compound.

Scientific Research Applications

The compound has been studied extensively for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to induce apoptosis in cancer cells and inhibit the formation of new blood vessels that supply nutrients to tumors.